Hexadecyltrimethylammonium chloride Hexadecyltrimethylammonium chloride Cetrimonium Chloride, is a topical antiseptic. It is also used in hair conditioners and shampoos, as a conditioning agent.
Hexadecyltrimethylammonium chloride appears as colorless to pale yellow liquid with an odor of rubbing alcohol. Floats or sinks in water. (USCG, 1999)
Cetyltrimethylammonium chloride is the organic chloride salt of cetyltrimethylammonium. It has a role as a surfactant. It is a quaternary ammonium salt and an organic chloride salt. It contains a cetyltrimethylammonium ion.
Cetyltrimethylammonium compound whose salts and derivatives are used primarily as topical antiseptics.
Brand Name: Vulcanchem
CAS No.: 112-02-7
VCID: VC21013719
InChI: InChI=1S/C19H42N.ClH/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(2,3)4;/h5-19H2,1-4H3;1H/q+1;/p-1
SMILES: CCCCCCCCCCCCCCCC[N+](C)(C)C.[Cl-]
Molecular Formula: C19H42ClN
Molecular Weight: 320 g/mol

Hexadecyltrimethylammonium chloride

CAS No.: 112-02-7

Cat. No.: VC21013719

Molecular Formula: C19H42ClN

Molecular Weight: 320 g/mol

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Hexadecyltrimethylammonium chloride - 112-02-7

Specification

Description Cetrimonium Chloride, is a topical antiseptic. It is also used in hair conditioners and shampoos, as a conditioning agent.
Hexadecyltrimethylammonium chloride appears as colorless to pale yellow liquid with an odor of rubbing alcohol. Floats or sinks in water. (USCG, 1999)
Cetyltrimethylammonium chloride is the organic chloride salt of cetyltrimethylammonium. It has a role as a surfactant. It is a quaternary ammonium salt and an organic chloride salt. It contains a cetyltrimethylammonium ion.
Cetyltrimethylammonium compound whose salts and derivatives are used primarily as topical antiseptics.
CAS No. 112-02-7
Molecular Formula C19H42ClN
Molecular Weight 320 g/mol
IUPAC Name hexadecyl(trimethyl)azanium;chloride
Standard InChI InChI=1S/C19H42N.ClH/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(2,3)4;/h5-19H2,1-4H3;1H/q+1;/p-1
Standard InChI Key WOWHHFRSBJGXCM-UHFFFAOYSA-M
SMILES CCCCCCCCCCCCCCCC[N+](C)(C)C.[Cl-]
Canonical SMILES CCCCCCCCCCCCCCCC[N+](C)(C)C.[Cl-]
Boiling Point 180 °F at 760 mm Hg (isopropyl alcohol) (USCG, 1999)
Flash Point 69 °F (USCG, 1999)

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